Metal nanotrough embedded colorless polyimide films: transparent conducting electrodes with exceptional flexibility and high conductivity†
Nanoscale Pub Date: 2018-04-19 DOI: 10.1039/C8NR00002F
Abstract
Reliable performances with a long lifetime are the most important factors of transparent conducting electrodes (TCEs). Here, we report a new synthesis strategy for high-performance TCEs based on the fusion of a polyimide (PI) substrate and silver layer-coated PI nanofibers. Due to the successful fusion of the substrate into the core without immiscibility, the as-synthesized TCEs showed excellent performances (a sheet resistance of 1.33 Ω sq−1 and a total optical transmittance of 88%) even after 100 000 bending cycles at a bending radius of 1.75 mm.
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